What is Pritelivir?
Pritelivir, also known as AIC-316 and BAY 57-1293, is a potent and selective herpes simplex virus (HSV) helicase primase inhibitor.
Biological Activity of Pritelivir
Pritelivir inhibits viral reproduction in Vero cell (IC50 = 0.02 mM HSV-1 and HSV-2). It also lowers the levels of P-tau and b-amyloid in Vero cells. Pritelivir is effective against clinical isolates and bovine and porcine HSV strains. However, it is less effective against varicella zoster virus in vitro and cytomegalovirus. HSV-infected mice also show antiviral activity. HSV infection in rodent models was demonstrated to have a superior antiviral effect than any other HSV treatment. The compound has an extreme antiviral activity in murine and rat disseminated syphilis models, murine-zosteriform spread models, and murine ocular herpes models. It is effective in topic...